Cas no 75985-53-4 (2-Thiophenecarboxylic acid, 5-[(2-cyano-1-aziridinyl)methyl]-)
75985-53-4 structure
Product Name:2-Thiophenecarboxylic acid, 5-[(2-cyano-1-aziridinyl)methyl]-
CAS No:75985-53-4
MF:C9H8N2O2S
MW:208.237020492554
CID:538656
PubChem ID:20483607
Update Time:2025-04-19
2-Thiophenecarboxylic acid, 5-[(2-cyano-1-aziridinyl)methyl]- Chemical and Physical Properties
Names and Identifiers
-
- 2-Thiophenecarboxylic acid, 5-[(2-cyano-1-aziridinyl)methyl]-
- 5-[(2-cyanoaziridin-1-yl)methyl]thiophene-2-carboxylic acid
- SCHEMBL11146898
- 2-cyano-1-(5-carboxy-2-thenyl)-aziridine
- 75985-53-4
- DTXSID70607904
- HKBFVIIPPOIWFG-UHFFFAOYSA-N
-
- Inchi: 1S/C9H8N2O2S/c10-3-6-4-11(6)5-7-1-2-8(14-7)9(12)13/h1-2,6H,4-5H2,(H,12,13)
- InChI Key: HKBFVIIPPOIWFG-UHFFFAOYSA-N
- SMILES: S1C(C(=O)O)=CC=C1CN1CC1C#N
Computed Properties
- Exact Mass: 208.03074
- Monoisotopic Mass: 208.03064868g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 298
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.4
- Topological Polar Surface Area: 92.3Ų
Experimental Properties
- PSA: 64.1
2-Thiophenecarboxylic acid, 5-[(2-cyano-1-aziridinyl)methyl]- Related Literature
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Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
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Xu Jie,Deng Xu,Weili Wei RSC Adv., 2019,9, 29149-29153
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Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
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Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
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Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
75985-53-4 (2-Thiophenecarboxylic acid, 5-[(2-cyano-1-aziridinyl)methyl]-) Related Products
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